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Compound of Interest

Compound Name: Antifungal agent 87

Cat. No.: B15563803

An In-depth Technical Guide on the Antifungal
Agent 87 (AFA-87)

For Researchers, Scientists, and Drug Development Professionals

Abstract: Antifungal Agent 87 (AFA-87) is a novel investigational compound demonstrating a
broad spectrum of activity against a wide range of clinically relevant fungal pathogens. This
document provides a comprehensive overview of the in vitro and in vivo activity of AFA-87,
details the experimental protocols used for its evaluation, and describes its putative mechanism
of action. The data presented herein support the continued development of AFA-87 as a
potential new therapeutic option for invasive fungal infections.

Spectrum of In Vitro Activity

AFA-87 has demonstrated potent activity against both yeast and mold pathogens. The in vitro
efficacy was determined using standard broth microdilution methods as outlined by the Clinical
and Laboratory Standards Institute (CLSI).[1][2][3] The following tables summarize the
minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) data for
AFA-87 against a panel of fungal isolates.

Table 1: In Vitro Antifungal Activity of AFA-87 against
Candida Species
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Organism (No. of

MIC50 (pg/mL) MIC90 (pg/mL) MFC (ug/mL)
Isolates)
Candida albicans (50)  0.125 0.5 1
Candida glabrata (50) 0.25 1 2
Candida parapsilosis
0.06 0.25 0.5
(30)
Candida tropicalis (30) 0.125 0.5 1
Candida krusei (20) 0.5 2 4
Candida auris (40) 0.25 1 >4

MIC50/90 values represent the lowest concentration of AFA-87 that inhibited 50% and 90% of
the isolates, respectively.

Table 2: In Vitro Antifungal Activity of AFA-87 against

Filamentous Fungi
Organism (No. of

MIC50 (pg/mL) MIC90 (pg/mL) MFC (ug/mL)

Isolates)
Aspergillus fumigatus

Perg g 0.25 1 2
(50)
Aspergillus flavus (30) 0.5 1 2
Aspergillus terreus

Perg 4 8
(20)
Fusarium solani (15) 2 8 >16
Scedosporium

4 8

apiospermum (15)

MIC values for filamentous fungi were determined by the lowest concentration showing
complete inhibition of growth.
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Mechanism of Action

AFA-87 is hypothesized to act via the inhibition of the calcineurin signaling pathway, a critical
pathway for stress response, virulence, and survival in many fungal pathogens. By disrupting
this pathway, AFA-87 compromises the fungal cell's ability to adapt to host environments and

withstand the effects of other stressors, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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